96-82-2

Lactobionic acid

In Stock

• CAS RN:
• 96-82-2

• Formula:
• C12H22O12

• InChI:
• InChI=1S/C12H22O12/c13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12/h3-10,12-20H,1-2H2,(H,21,22)/t3-,4-,5+,6+,7-,8-,9-,10-,12+/m1/s1

• InChIKey:
• JYTUSYBCFIZPBE-AMTLMPIISA-N

• Lactobionic Acid is used in solutions to preserve organs involved in surgical transplants. Also a potential inhibitor of Trypanosoma cruzi as a lactose derivative.
  Lactobionic acid is a disaccharide formed between beta-D-galactose and D-gluconic acid. It has a role as an antioxidant. It derives from a lactose. It is a conjugate acid of a lactobionate.
  

2,4,6-Trifluoropyrimidine

In Stock

• CAS RN:
• 696-82-2

• Formula:
• C4HF3N2

• InChI:
• InChI=1S/C4HF3N2/c5-2-1-3(6)9-4(7)8-2/h1H

• InChIKey:
• NTSYSQNAPGMSIH-UHFFFAOYSA-N

• 2,4,6-Trifluoropyrimidine is a useful research compound. Its molecular formula is C4HF3N2 and its molecular weight is 134.06 g/mol. The purity is usually 95%.

N-(5-methylisoxazol-3-yl)-2-((4-oxo-1-(4-sulfamoylphenyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

In Stock

• CAS RN:
• 534596-82-2

• Formula:
• C17H15N7O5S2

• InChI:
• InChI=1S/C17H15N7O5S2/c1-9-6-13(23-29-9)20-14(25)8-30-17-21-15-12(16(26)22-17)7-19-24(15)10-2-4-11(5-3-10)31(18,27)28/h2-7H,8H2,1H3,(H2,18,27,28)(H,20,23,25)(H,21,22,26)

• InChIKey:
• XKRWENLDJQADFU-UHFFFAOYSA-N

• N-(5-methylisoxazol-3-yl)-2-((4-oxo-1-(4-sulfamoylphenyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H15N7O5S2 and its molecular weight is 461.47. The purity is usually 95%.

N-(3,5-dimethylphenyl)-2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide

In Stock

• CAS RN:
• 872196-82-2

• Formula:
• C27H22FN3O2S

• InChI:
• InChI=1S/C27H22FN3O2S/c1-16-11-17(2)13-21(12-16)29-24(32)15-34-27-22-14-19-5-3-4-6-23(19)33-26(22)30-25(31-27)18-7-9-20(28)10-8-18/h3-13H,14-15H2,1-2H3,(H,29,32)

• InChIKey:
• HYBUMUOIOHZPIU-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C27H22FN3O2S and its molecular weight is 471.55. The purity is usually 95%.

N-(4-amino-2-((2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

In Stock

• CAS RN:
• 872596-82-2

• Formula:
• C21H21N5O5S

• InChI:
• InChI=1S/C21H21N5O5S/c1-30-13-8-9-14(15(10-13)31-2)23-16(27)11-32-21-25-18(22)17(20(29)26-21)24-19(28)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,23,27)(H,24,28)(H3,22,25,26,29)

• InChIKey:
• ALHLQPCZABWNHB-UHFFFAOYSA-N

• N-(4-amino-2-((2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C21H21N5O5S and its molecular weight is 455.49. The purity is usually 95%.

3-(Methylthio)-6-(3-nitrophenyl)pyridazine

In Stock

• CAS RN:
• 893996-82-2

• Formula:
• C11H9N3O2S

• InChI:
• InChI=1S/C11H9N3O2S/c1-17-11-6-5-10(12-13-11)8-3-2-4-9(7-8)14(15)16/h2-7H,1H3

• InChIKey:
• DXGFALXWLMQQMP-UHFFFAOYSA-N

• 3-(Methylthio)-6-(3-nitrophenyl)pyridazine is a useful research compound. Its molecular formula is C11H9N3O2S and its molecular weight is 247.27. The purity is usually 95%.

2-(2-Furylmethoxy)-5-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 937596-82-2

• Formula:
• C12H10F3NO2

• InChI:
• InChI=1S/C12H10F3NO2/c13-12(14,15)8-3-4-11(10(16)6-8)18-7-9-2-1-5-17-9/h1-6H,7,16H2

• InChIKey:
• UPSXHBDHDPLACM-UHFFFAOYSA-N

• 2-(2-Furylmethoxy)-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C12H10F3NO2 and its molecular weight is 257.21 g/mol. The purity is usually 95%.

6-nitro-1,2,3,4-tetrahydroquinoline-8-carboxylic Acid

• CAS RN:
• 123296-82-2

• Formula:
• C10H10N2O4

• InChI:
• InChI=1S/C10H10N2O4/c13-10(14)8-5-7(12(15)16)4-6-2-1-3-11-9(6)8/h4-5,11H,1-3H2,(H,13,14)

• InChIKey:
• LBPGZIALPBBWEW-UHFFFAOYSA-N

• 6-nitro-1,2,3,4-tetrahydroquinoline-8-carboxylic Acid, also known as 6-nitro-1,2,3,4-tetrahydroquinoline-8-carboxylic Acid, is a useful research compound. Its molecular formula is C10H10N2O4 and its molecular weight is 222.2 g/mol. The purity is usually 95%.

5,5,8,8-Tetramethyl-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalen-1-one

In Stock

• CAS RN:
• 102296-82-2

• Formula:
• C17H22O

• InChI:
• InChI=1S/C17H22O/c1-16(2)7-8-17(3,4)14-10-12-11(9-13(14)16)5-6-15(12)18/h9-10H,5-8H2,1-4H3

• InChIKey:
• HHYYDVAFVOGXBT-UHFFFAOYSA-N

• 5,5,8,8-Tetramethyl-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalen-1-one is a useful research compound. Its molecular formula is C17H22O and its molecular weight is 242.36 g/mol. The purity is usually 95%.

2-Amino-3-(4-bromobenzoyl)benzoic Acid

In Stock

• CAS RN:
• 241496-82-2

• Formula:
• C14H10BrNO3

• InChI:
• InChI=1S/C14H10BrNO3/c15-9-6-4-8(5-7-9)13(17)10-2-1-3-11(12(10)16)14(18)19/h1-7H,16H2,(H,18,19)

• InChIKey:
• ZIZCAIMGHAJJPV-UHFFFAOYSA-N

• 2-Amino-3-(4-bromobenzoyl)benzoic Acid is a useful research compound. Its molecular formula is C14H10BrNO3 and its molecular weight is 320.142. The purity is usually 95%.

2-((6-(4-(1H-pyrazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(4-acetylphenyl)acetamide

In Stock

• CAS RN:
• 1019096-82-2

• Formula:
• C23H19N5O2S

• InChI:
• InChI=1S/C23H19N5O2S/c1-16(29)17-3-7-19(8-4-17)25-22(30)15-31-23-12-11-21(26-27-23)18-5-9-20(10-6-18)28-14-2-13-24-28/h2-14H,15H2,1H3,(H,25,30)

• InChIKey:
• UVCRTWSMPQLSNJ-UHFFFAOYSA-N

• 2-((6-(4-(1H-pyrazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(4-acetylphenyl)acetamide is a useful research compound. Its molecular formula is C23H19N5O2S and its molecular weight is 429.5. The purity is usually 95%.

3-(Isobutylsulfonyl)-1-(phenylsulfonyl)azetidine

In Stock

• CAS RN:
• 1797696-82-2

• Formula:
• C13H19NO4S2

• InChI:
• InChI=1S/C13H19NO4S2/c1-11(2)10-19(15,16)13-8-14(9-13)20(17,18)12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3

• InChIKey:
• KKDDNOPOIWCIBP-UHFFFAOYSA-N

• 3-(Isobutylsulfonyl)-1-(phenylsulfonyl)azetidine is a useful research compound. Its molecular formula is C13H19NO4S2 and its molecular weight is 317.42. The purity is usually 95%.

1-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione

Usually In Stock

• CAS RN:
• 2379996-82-2

• Formula:
• C22H25N3O5S

• InChI:
• InChI=1S/C22H25N3O5S/c1-16-4-2-6-20(23-16)30-15-17-5-3-13-24(14-17)31(28,29)19-9-7-18(8-10-19)25-21(26)11-12-22(25)27/h2,4,6-10,17H,3,5,11-15H2,1H3

• InChIKey:
• LYVLLDXGICDQIE-UHFFFAOYSA-N

• 1-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C22H25N3O5S and its molecular weight is 443.52. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)acetamide;hydrochloride

In Stock

• CAS RN:
• 2418596-82-2

• Formula:
• C17H18ClN5O2

• InChI:
• InChI=1S/C17H17N5O2.ClH/c18-16-12-6-2-1-5-11(12)9-13(16)19-15(23)10-22-17(24)21-8-4-3-7-14(21)20-22;/h1-8,13,16H,9-10,18H2,(H,19,23);1H/t13-,16-;/m1./s1

• InChIKey:
• JKQWDPFFJZIDID-OALZAMAHSA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C17H18ClN5O2 and its molecular weight is 359.81. The purity is usually 95%.